2-((5-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[5-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C22H14FN5O3/c23-16-5-3-4-14(10-16)21-25-22(31-26-21)15-7-8-19(29)27(12-15)13-17-11-20(30)28-9-2-1-6-18(28)24-17/h1-12H,13H2
• InChI Key: LAVKZKJZYACSME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC(=O)N2C=C1)CN3C=C(C=CC3=O)C4=NC(=NO4)C5=CC(=CC=C5)F
• Molecular Formula: C22H14FN5O3
• Molecular Weight: 415.4 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis process is often optimized to improve yield, reduce cost, and minimize environmental impact.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the transformations that a compound undergoes when it reacts with other substances. This can be studied using various techniques such as NMR, mass spectrometry, and IR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and stability, can be determined using various analytical techniques. These properties are important for understanding how the compound behaves under different conditions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is particularly relevant for drugs and can be studied using a variety of biochemical and biophysical techniques.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These studies assess the potential risks posed by the compound to human health and the environment.